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Get Quote

The table below summarizes the key information available for Triamylamine (CAS 621-77-2) from supplier

specifications.

Property Specification / Value

CAS RN 621-77-2 [1] [2] [3]

Synonyms Tripentylamine [1] [2] [3]

Molecular Formula C₁₅H₃₃N [1] [2] [3]

Molecular Weight 227.43-227.44 g/mol [1] [2] [3]

Purity (GC) >98.0% (min.) [1] [3]

Physical State Colorless to almost colorless clear liquid [1]

Boiling Point 240 °C [1] [3]

Flash Point 81 °C [1] [3]

Density 0.79 (20/20) [1] [3]
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Gas Chromatography for Purity Determination

Gas Chromatography (GC) is a powerful analytical technique for separating and analyzing volatile

compounds to determine sample purity [4]. Here is a generalized workflow for determining purity using GC:

Start: Purity Analysis by GC

Step 1: Prepare Sample and
Reference Standards

Step 2: Set Up GC Instrument
(Column, Carrier Gas, Temperature Program)

Step 3: Inject Sample
and Run Analysis

Step 4: Analyze Chromatogram
(Identify Peaks, Integrate Peak Areas)

Step 5: Calculate Purity
(Purity% = (Target Peak Area / Total Area) x 100%)

Purity Result

Click to download full resolution via product page
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Experimental Protocol for Amine Analysis by GC-FID

Analyzing amines like Triamylamine by GC can be challenging due to their polarity and tendency to adsorb

onto active sites in the GC system, causing peak tailing and poor reproducibility [5]. The following protocol,

adapted from a study on determining volatile amines in an Active Pharmaceutical Ingredient (API), outlines

key considerations for a robust method [5].

Objective: To develop a rapid and sensitive GC-FID method for the simultaneous determination of
residual volatile amines.

Instrumentation: Agilent 7890 GC system equipped with a Flame Ionization Detector (FID) and an
autosampler [5].

Column Selection: Agilent CP-Volamine column (30 m × 0.32 mm, 5 μm film). This specialized
column is designed for the analysis of volatile amines and is critical for achieving good peak shape

[5].
Inlet Liner: Restek Siltek liner was selected to minimize analyte adsorption and improve sensitivity

[5].
Chromatographic Parameters:

Carrier Gas: Helium
Flow Rate: 15 mL/min (constant flow)

Injection Volume: 1.0 μL
Injection Mode: Split (split ratio 2:1)

Inlet Temperature: 220 °C
Detector Temperature: 250 °C

Temperature Program:
Start at 70 °C (hold 0 min)

Ramp to 90 °C at 5 °C/min (hold 2 min)
Ramp to 200 °C at 20 °C/min (hold 6 min)

Sample Preparation:
Solvent: Acetonitrile was chosen due to its high solubility for the API and amines [5].

Procedure: Dissolve the sample in acetonitrile. A sample concentration of 25 mg/mL was used
in the cited study [5].

Method Validation: The cited method was qualified per ICH guidelines, demonstrating good linearity (r
> 0.999) and recoveries (>90%) for the target amines [5].
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To build your comparison guide, you can contrast the general principles of GC with the specific requirements

for analyzing Triamylamine.

Aspect General GC Practice Considerations for Triamylamine/Amines

Column
Selection

Wide choice based on analyte

polarity [4].

Specialized columns (e.g., CP-Volamine) are

often essential to prevent peak tailing and
adsorption [5].

System
Inertness

Standard deactivated liners may
be sufficient.

Requires ultra-inert liner surfaces (e.g., Siltek) to
ensure sensitivity and reproducibility [5].

Quantification Absolute calibration curve
method is popular [6].

Internal standard method can compensate for
injection volume errors and is valuable for

precise quantification [6].

Purity
Reporting

Purity is often reported as

>98.0%(GC), meaning the sum
of all detected peaks is at least

98% [1].

This does not identify or quantify specific

impurities. GC-MS is needed for definitive
identification of unknown contaminants [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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